Cas no 53265-31-9 (PYRAZINAMINE, 3-CHLORO-N-PROPYL-)
53265-31-9 structure
Product Name:PYRAZINAMINE, 3-CHLORO-N-PROPYL-
CAS No:53265-31-9
MF:C7H10ClN3
MW:171.627399921417
CID:3514810
PubChem ID:59693856
Update Time:2025-04-21
PYRAZINAMINE, 3-CHLORO-N-PROPYL- Chemical and Physical Properties
Names and Identifiers
-
- PYRAZINAMINE, 3-CHLORO-N-PROPYL-
- SCHEMBL2629006
- DTXSID901302676
- AKOS010966664
- 53265-31-9
- 3-Chloro-N-propyl-2-pyrazinamine
-
- Inchi: 1S/C7H10ClN3/c1-2-3-10-7-6(8)9-4-5-11-7/h4-5H,2-3H2,1H3,(H,10,11)
- InChI Key: QGQKUSZNIRUZPF-UHFFFAOYSA-N
- SMILES: ClC1C(=NC=CN=1)NCCC
Computed Properties
- Exact Mass: 171.0563250Da
- Monoisotopic Mass: 171.0563250Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 37.8Ų
PYRAZINAMINE, 3-CHLORO-N-PROPYL- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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